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Compound of Interest

Compound Name: Olitigaltin

Cat. No.: B611267 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential guidance on the proper storage and handling of Olitigaltin (also

known as TD139 or GB0139) to ensure its potency and stability throughout experimental

workflows.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Olitigaltin powder?

A1: To maintain long-term potency, Olitigaltin powder should be stored at -20°C for up to 3

years or at 4°C for up to 2 years.[1]

Q2: How should I store Olitigaltin solutions?

A2: The storage of Olitigaltin solutions depends on the solvent and temperature. For stock

solutions in DMSO, it is recommended to aliquot and store them at -80°C for up to 6 months or

at -20°C for up to 1 month to avoid repeated freeze-thaw cycles.[1][2]

Q3: What is the recommended solvent for reconstituting Olitigaltin?

A3: The recommended solvent for reconstituting Olitigaltin is dimethyl sulfoxide (DMSO).[1][2]

It is noted to be soluble in DMSO at concentrations of 50 mg/mL to 100 mg/mL.[1][2] For

optimal solubility, it is recommended to use fresh, newly opened DMSO as it can be

hygroscopic, and absorbed moisture can reduce the solubility of the compound.[1][2]
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Q4: Is Olitigaltin soluble in aqueous solutions?

A4: Olitigaltin is insoluble in water.[2]

Data Presentation
Table 1: Storage Conditions for Olitigaltin Powder

Storage Temperature Recommended Duration

-20°C Up to 3 years[1][2]

4°C Up to 2 years[1]

Room Temperature Suitable for short-term shipping[1]

Table 2: Storage Conditions for Olitigaltin in DMSO

Storage Temperature Recommended Duration

-80°C
Up to 6 months (some sources suggest up to 1

year)[1][2]

-20°C Up to 1 month[1][2]

Experimental Protocols
Protocol for Reconstituting Olitigaltin in DMSO
This protocol describes the preparation of a 10 mM stock solution of Olitigaltin in DMSO.

Materials:

Olitigaltin powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO), newly opened

Sterile polypropylene tubes

Vortex mixer
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Ultrasonic bath (optional)

Procedure:

Equilibration: Allow the vial of Olitigaltin powder and the DMSO to equilibrate to room

temperature before opening to prevent condensation.

Calculation: Calculate the required volume of DMSO to achieve the desired concentration.

The molecular weight of Olitigaltin is 648.64 g/mol . For a 10 mM stock solution, you would

dissolve 6.49 mg of Olitigaltin in 1 mL of DMSO.

Dissolution: Add the calculated volume of DMSO to the vial of Olitigaltin powder.

Mixing: Vortex the solution thoroughly to aid dissolution. If the compound does not fully

dissolve, brief sonication in an ultrasonic water bath may be used.[1]

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile polypropylene tubes. This minimizes the number of freeze-thaw

cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[1][2]
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Issue Potential Cause Recommended Solution

Decreased Potency or

Inconsistent Results

Improper storage of powder or

stock solutions (e.g., wrong

temperature, repeated freeze-

thaw cycles).

Review storage conditions and

handling procedures. Use a

fresh vial of powder or a new

aliquot of stock solution.

Perform a potency assay to

verify the activity of the

compound.

Degradation of the compound.

While specific degradation

pathways for Olitigaltin are not

well-documented in the

provided results, prolonged

storage outside of

recommended conditions can

lead to degradation. Use a

fresh stock.

Precipitation of Compound in

Solution

Exceeding the solubility limit in

the chosen solvent.

Ensure the concentration does

not exceed the known

solubility in DMSO (50-100

mg/mL).[1][2]

Introduction of water into the

DMSO stock.

Use anhydrous, high-purity

DMSO, and keep vials tightly

sealed to prevent moisture

absorption.[2]

Temperature fluctuations

during storage or handling.

Minimize the time that stock

solutions are kept at room

temperature. Thaw frozen

stocks quickly when needed

and place them on ice.

For working solutions in

aqueous buffers, precipitation

can occur.

Olitigaltin is insoluble in water.

[2] For in vivo studies, specific

formulations using co-solvents

like PEG300 and Tween-80

are required.[1]
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Difficulty Dissolving Powder
Poor quality or hydrated

DMSO.

Use fresh, high-purity,

anhydrous DMSO.[2]

Insufficient mixing.

Vortex the solution for an

extended period. If necessary,

use an ultrasonic bath to aid

dissolution.[1]
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Caption: Troubleshooting workflow for common issues with Olitigaltin.
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Caption: Simplified mechanism of action of Olitigaltin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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